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  4. 1-[(Z)-Azepan-2-ylidene(nitro)methyl]-11-nitro-7,8,9,10-tetrahydro-6H-azepino[1,2-a]indol-2-ol
1-[(Z)-Azepan-2-ylidene(nitro)methyl]-11-nitro-7,8,9,10-tetrahydro-6H-azepino[1,2-a]indol-2-ol 1-[(Z)-Azepan-2-ylidene(nitro)methyl]-11-nitro-7,8,9,10-tetrahydro-6H-azepino[1,2-a]indol-2-ol
Brand Name: Vulcanchem
CAS No.: 700358-07-2
VCID: VC0421291
InChI: InChI=1S/C20H24N4O5/c25-16-10-9-14-17(20(24(28)29)15-8-4-2-6-12-22(14)15)18(16)19(23(26)27)13-7-3-1-5-11-21-13/h9-10,21,25H,1-8,11-12H2/b19-13-
SMILES: C1CCC(=C(C2=C(C=CC3=C2C(=C4N3CCCCC4)[N+](=O)[O-])O)[N+](=O)[O-])NCC1
Molecular Formula: C20H24N4O5
Molecular Weight: 400.4g/mol

1-[(Z)-Azepan-2-ylidene(nitro)methyl]-11-nitro-7,8,9,10-tetrahydro-6H-azepino[1,2-a]indol-2-ol

CAS No.: 700358-07-2

Main Products

VCID: VC0421291

Molecular Formula: C20H24N4O5

Molecular Weight: 400.4g/mol

1-[(Z)-Azepan-2-ylidene(nitro)methyl]-11-nitro-7,8,9,10-tetrahydro-6H-azepino[1,2-a]indol-2-ol - 700358-07-2

CAS No. 700358-07-2
Product Name 1-[(Z)-Azepan-2-ylidene(nitro)methyl]-11-nitro-7,8,9,10-tetrahydro-6H-azepino[1,2-a]indol-2-ol
Molecular Formula C20H24N4O5
Molecular Weight 400.4g/mol
IUPAC Name 1-[(Z)-azepan-2-ylidene(nitro)methyl]-11-nitro-7,8,9,10-tetrahydro-6H-azepino[1,2-a]indol-2-ol
Standard InChI InChI=1S/C20H24N4O5/c25-16-10-9-14-17(20(24(28)29)15-8-4-2-6-12-22(14)15)18(16)19(23(26)27)13-7-3-1-5-11-21-13/h9-10,21,25H,1-8,11-12H2/b19-13-
Standard InChIKey XWEDBAXHJZJSGV-UYRXBGFRSA-N
Isomeric SMILES C1CC/C(=C(\C2=C(C=CC3=C2C(=C4N3CCCCC4)[N+](=O)[O-])O)/[N+](=O)[O-])/NCC1
SMILES C1CCC(=C(C2=C(C=CC3=C2C(=C4N3CCCCC4)[N+](=O)[O-])O)[N+](=O)[O-])NCC1
Canonical SMILES C1CCC(=C(C2=C(C=CC3=C2C(=C4N3CCCCC4)[N+](=O)[O-])O)[N+](=O)[O-])NCC1
PubChem Compound 5522320
Last Modified Nov 11 2021
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